Cas no 64133-90-0 (Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-)

Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl- structure
64133-90-0 structure
Product Name:Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-
CAS No:64133-90-0
MF:C20H12ClNO2
MW:333.767784118652
CID:1670451
Update Time:2024-09-03

Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-
    • Inchi: 1S/C20H12ClNO2/c21-15-11-16(19(23)13-7-3-1-4-8-13)18-17(12-15)20(24-22-18)14-9-5-2-6-10-14/h1-12H
    • InChI Key: YFDLZZZPBLIZRY-UHFFFAOYSA-N
    • SMILES: C(C1C2C(C=C(Cl)C=1)=C(C1=CC=CC=C1)ON=2)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 333.05576

Experimental Properties

  • Density: 1.309±0.06 g/cm3(Predicted)
  • Melting Point: 130-132 °C(Solv: methanol (67-56-1))
  • Boiling Point: 542.8±50.0 °C(Predicted)
  • PSA: 43.1
  • pka: -8.11±0.30(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.